Cas no 1339151-14-2 (1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid
• CAS No: 1339151-14-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6078539
• PubChem ID: 64558992
• Update Time: 2025-05-21

1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid
• EN300-1019481
• 1-[(prop-2-en-1-yloxy)carbonyl]azepane-2-carboxylic acid
• 1339151-14-2
• AKOS013884125

• Inchi： 1S/C11H17NO4/c1-2-8-16-11(15)12-7-5-3-4-6-9(12)10(13)14/h2,9H,1,3-8H2,(H,13,14)
• InChI Key： XEETWYRSCDCWAP-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid

Comprehensive Overview of 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid (CAS No. 1339151-14-2)

1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid (CAS No. 1339151-14-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azepane ring structure and carboxylic acid functionality, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and structural features.

The 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid is a derivative of azepane, a seven-membered nitrogen-containing heterocycle, which is a key scaffold in many biologically active compounds. The presence of the prop-2-en-1-yloxy (allyloxy) group and the carboxylic acid moiety enhances its utility in various chemical transformations, such as esterification, amidation, and polymerization reactions. This makes it a valuable intermediate in the synthesis of polymers, agrochemicals, and pharmaceuticals.

In recent years, the demand for 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid has increased due to its potential applications in biodegradable materials and sustainable chemistry. With the growing focus on environmentally friendly processes, this compound is being investigated for its role in developing green solvents and catalysts. Its ability to participate in click chemistry reactions, a popular topic in modern synthetic chemistry, further underscores its relevance in cutting-edge research.

Another area of interest is the compound's potential in peptide mimetics and drug delivery systems. The azepane ring can mimic peptide backbones, making it useful for designing peptidomimetics that resist enzymatic degradation. This property is particularly valuable in the development of therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. Researchers are also exploring its use in prodrug formulations, where the allyloxy group can be cleaved under specific conditions to release active drug molecules.

From a synthetic perspective, 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid is often prepared via N-protection strategies, where the azepane nitrogen is shielded to allow selective functionalization at the carboxylic acid position. This approach is critical for achieving high yields and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

In the context of material science, this compound has shown promise in the development of smart polymers and self-healing materials. The allyloxy group can participate in radical polymerization, enabling the creation of cross-linked networks with tunable properties. Such materials are being investigated for use in biomedical devices and tissue engineering, where controlled degradation and biocompatibility are paramount.

As the scientific community continues to explore sustainable and efficient synthetic routes, 1-(prop-2-en-1-yloxy)carbonylazepane-2-carboxylic acid remains a compound of significant interest. Its multifaceted applications, from drug discovery to green chemistry, highlight its importance in advancing both academic and industrial research. Future studies are expected to uncover even more innovative uses for this versatile molecule.